molecular formula C7H8N2O4S B14833568 2-Hydroxy-4-sulfamoylbenzamide

2-Hydroxy-4-sulfamoylbenzamide

Cat. No.: B14833568
M. Wt: 216.22 g/mol
InChI Key: SXKBBXZFTMQZBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydroxy-4-sulfamoylbenzamide is a sulfonamide derivative characterized by a benzamide backbone with a hydroxyl (-OH) group at the 2-position and a sulfamoyl (-SO₂NH₂) group at the 4-position of the benzene ring.

Properties

Molecular Formula

C7H8N2O4S

Molecular Weight

216.22 g/mol

IUPAC Name

2-hydroxy-4-sulfamoylbenzamide

InChI

InChI=1S/C7H8N2O4S/c8-7(11)5-2-1-4(3-6(5)10)14(9,12)13/h1-3,10H,(H2,8,11)(H2,9,12,13)

InChI Key

SXKBBXZFTMQZBY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1S(=O)(=O)N)O)C(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-4-sulfamoylbenzamide typically involves the reaction of 2-hydroxybenzoic acid with sulfamoyl chloride in the presence of a base such as pyridine. The reaction proceeds through the formation of an intermediate, which is then converted to the final product by heating under reflux conditions. The reaction conditions include maintaining the temperature at around 80-100°C for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 2-Hydroxy-4-sulfamoylbenzamide can be scaled up by using continuous flow reactors. This method allows for better control of reaction parameters and improved yield. The use of automated systems for the addition of reagents and monitoring of reaction progress ensures consistency and efficiency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-4-sulfamoylbenzamide undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The sulfonamide group can be reduced to form an amine.

    Substitution: The hydroxyl group can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide are employed.

Major Products Formed

    Oxidation: Formation of 2-keto-4-sulfamoylbenzamide.

    Reduction: Formation of 2-hydroxy-4-aminobenzamide.

    Substitution: Formation of 2-halo-4-sulfamoylbenzamide derivatives.

Scientific Research Applications

2-Hydroxy-4-sulfamoylbenzamide has been extensively studied for its applications in various fields:

Mechanism of Action

The mechanism of action of 2-Hydroxy-4-sulfamoylbenzamide involves its interaction with specific molecular targets. In the case of its antiviral activity, it targets the viral capsid assembly process, thereby inhibiting the replication of the virus. The compound binds to the viral capsid proteins, preventing their proper assembly and leading to the formation of non-infectious viral particles .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-Hydroxy-4-sulfamoylbenzamide with structurally related compounds, focusing on functional groups, applications, and research findings.

Structural and Functional Group Analysis
Compound Name CAS Number Key Functional Groups Primary Uses/Research Focus
2-Hydroxy-4-sulfamoylbenzamide N/A -OH (2-position), -SO₂NH₂ (4-position), -CONH₂ Limited data; potential enzyme inhibition
4-Hydroxybenzoic acid 99-96-7 -COOH (1-position), -OH (4-position) Preservative, R&D in drug synthesis
4-Hydroxybenzaldehyde 123-08-0 -CHO (1-position), -OH (4-position) Flavoring agent, antimicrobial studies

Key Observations :

  • 2-Hydroxy-4-sulfamoylbenzamide lacks the carboxylic acid (-COOH) or aldehyde (-CHO) groups present in 4-hydroxybenzoic acid and 4-hydroxybenzaldehyde, respectively.
  • 4-Hydroxybenzoic acid is widely utilized as a preservative due to its antimicrobial properties, whereas 4-hydroxybenzaldehyde has demonstrated antifungal activity in ethnopharmacological studies .
Pharmacological and Biochemical Research
  • In contrast, sulfamoyl-containing analogs like 2-Hydroxy-4-sulfamoylbenzamide may target carbonic anhydrase or dihydropteroate synthase enzymes, common in sulfonamide drug mechanisms .
  • 4-Hydroxybenzoic acid : Research emphasizes its metabolic role in plants and its derivatization for drug delivery systems . The sulfamoyl group in 2-Hydroxy-4-sulfamoylbenzamide could offer superior enzyme inhibition compared to the carboxyl group in 4-hydroxybenzoic acid due to stronger electron-withdrawing effects .
Physicochemical Properties
  • Solubility : 4-Hydroxybenzoic acid is sparingly soluble in water (≈5 g/L at 25°C), while sulfamoyl groups in 2-Hydroxy-4-sulfamoylbenzamide may increase solubility in aqueous buffers, a critical factor in drug formulation .
  • Stability : The amide group in 2-Hydroxy-4-sulfamoylbenzamide may confer resistance to hydrolysis compared to the aldehyde group in 4-hydroxybenzaldehyde, which is prone to oxidation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.